Cas no 137741-16-3 ((3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol)

• Product Name: (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol
• CAS No: 137741-16-3
• MF: C₆H₉BrO
• MW: 177.039061307907
• MDL: MFCD31705883
• CID: 5085264
• PubChem ID: 10241332
• Update Time: 2025-10-31

(3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1-bicyclo[1.1.1]pentanyl)methanol
• (3-Bromobicyclo[1.1.1]pentan-1-yl)methanol
• {3-bromobicyclo[1.1.1]pentan-1-yl}methanol
• 3-Bromobicyclo[1.1.1]pentane-1-methanol
• P21088
• BS-44658
• AKOS024255981
• 137741-16-3
• (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol

• MDL： MFCD31705883
• Inchi： 1S/C6H9BrO/c7-6-1-5(2-6,3-6)4-8/h8H,1-4H2
• InChI Key： YEPHJTZOYJEJMC-UHFFFAOYSA-N
• SMILES： BrC12CC(CO)(C1)C2

Computed Properties

• Exact Mass: 175.98368g/mol
• Monoisotopic Mass: 175.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 20.2

Additional information on (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol

Introduction to (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol (CAS No. 137741-16-3)

(3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol, with the CAS number 137741-16-3, is a significant compound in the field of organic synthesis and pharmaceutical research. This molecule, characterized by its unique bicyclo[1.1.1]pentanyl backbone and a bromo-substituted methanol group, has garnered attention due to its versatile applications in the development of novel bioactive molecules.

The structural framework of (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol consists of a highly strained bicyclic system, which makes it an attractive scaffold for constructing complex molecular architectures. The presence of a bromine atom at the 3-position provides a reactive handle for further functionalization, enabling chemists to explore diverse synthetic pathways. This compound has found utility in the synthesis of various pharmacologically relevant molecules, including intermediates for potential drug candidates.

In recent years, the interest in bicyclic compounds has surged due to their prevalence in natural products and their potential as building blocks for drug discovery. The strained ring system of (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol can be exploited to generate novel conformations and interactions, which are often crucial for biological activity. For instance, studies have shown that such bicyclic structures can mimic key binding pockets in biological targets, enhancing the efficacy of therapeutic agents.

The methanol moiety in (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol serves as a polar functional group that can participate in hydrogen bonding interactions, both within the molecule and with its surroundings. This feature is particularly valuable in medicinal chemistry, where hydrogen bonding plays a critical role in ligand-receptor binding affinity and selectivity. Researchers have leveraged this property to design molecules with improved solubility and bioavailability, which are essential characteristics for successful drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol as a key intermediate. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce various substituents at the bromine-bearing carbon atom, expanding the chemical space accessible through this scaffold. These techniques have enabled the rapid construction of libraries of derivatives, facilitating high-throughput screening for biologically active compounds.

The pharmaceutical industry has been particularly keen on exploring derivatives of (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol due to their potential therapeutic applications. For example, modifications at the 3-bromo position have led to the discovery of compounds with anti-inflammatory, analgesic, and anti-microbial properties. The ability to fine-tune the electronic and steric properties of these derivatives through strategic functionalization has opened new avenues for drug development.

In conclusion, (3-Bromo-1-bicyclo[1.1.1]pentanyl)methanol (CAS No. 137741-16-3) is a versatile and valuable compound in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for designing novel bioactive molecules with potential therapeutic applications.